3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C16H11FN2O2/c17-12-8-6-11(7-9-12)15-14(16(20)21)10-19(18-15)13-4-2-1-3-5-13/h1-10H,(H,20,21)
• InChI Key: PZGOKVPNKLOQMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)F)C(=O)O
• Molecular Formula: C16H11FN2O2
• DSSTOX Substance ID: DTXSID50353412
• Molecular Weight: 282.27 g/mol
• CAS RN: 370098-34-3

Description

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (FPPC) is an organic compound that belongs to the class of pyrazole carboxylic acids. Pyrazoles are compounds with a five-membered ring structure that are found in a variety of natural products and pharmaceuticals. FPPC is a relatively new compound that has been studied for its potential applications in the synthesis of drugs and other compounds.

Scientific Research Applications

Synthesis and Structural Analysis

• 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid and similar compounds have been synthesized for various research purposes. For example, Loh et al. (2013) prepared four pyrazole compounds including this molecule by condensing chalcones with hydrazine hydrate and characterized their structures via X-ray crystallography (Loh et al., 2013).

Novel Derivative Synthesis

• Erdem et al. (2017) reported the synthesis of novel pyrazole derivatives using 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, demonstrating its utility in creating new chemical entities (Erdem et al., 2017).

Aurora Kinase Inhibition for Cancer Therapy

• A study by ヘンリー，ジェームズ (2006) discussed the use of a compound structurally similar to 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid as an Aurora kinase inhibitor, potentially useful in cancer treatment (ヘンリー，ジェームズ, 2006).

Development of New Pyrazole Derivatives

• Ali et al. (2016) explored the reactivity of related compounds to synthesize new substituted pyrazoles, pyrimidines, and azolopyrimidine derivatives, showing the versatility of this molecule in generating diverse chemical structures (Ali et al., 2016).

Optical Nonlinearity and Potential in Optical Limiting

• Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, similar to the molecule , and found significant optical nonlinearity in these compounds, suggesting potential applications in optical limiting (Chandrakantha et al., 2013).

Theoretical and Spectroscopic Analysis

• Studies like those by Yıldırım & Kandemirli (2006) focus on theoretical and spectroscopic analysis of pyrazole-3-carboxylic acid derivatives, enhancing the understanding of their chemical properties (Yıldırım & Kandemirli, 2006).

Fluorescent Dyes and Sensing Applications

• Research by Wrona-Piotrowicz et al. (2022) on compounds structurally related to 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has led to the development of highly fluorescent dyes, which could be useful in sensing applications (Wrona-Piotrowicz et al., 2022).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have demonstrated inhibitory activity against influenza A and Coxsackie B4 virus .

Biochemical Pathways

Similar compounds have been used in suzuki–miyaura cross-coupling reactions, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .

Pharmacokinetics

The physicochemical parameters of similar compounds, such as indole derivatives, have been modified to obtain the best adme/tox results for drug candidates .